Cas no 101976-67-4 (1H-Imidazole-5-carboxylicacid, 1-(9H-fluoren-9-yl)-, methyl ester)

1H-Imidazole-5-carboxylicacid, 1-(9H-fluoren-9-yl)-, methyl ester structure
101976-67-4 structure
Product Name:1H-Imidazole-5-carboxylicacid, 1-(9H-fluoren-9-yl)-, methyl ester
CAS No:101976-67-4
MF:C18H14N2O2
MW:290.315964221954
CID:142069
PubChem ID:299414
Update Time:2025-04-19

1H-Imidazole-5-carboxylicacid, 1-(9H-fluoren-9-yl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-5-carboxylicacid, 1-(9H-fluoren-9-yl)-, methyl ester
    • NSC 172299
    • methyl 3-(9H-fluoren-9-yl)imidazole-4-carboxylate
    • 101976-67-4
    • NSC172299
    • 1-(9-Fluorenyl)-5-imidazolecarboxylic acid methyl ester
    • NSC-172299
    • SCHEMBL9493176
    • 5-Imidazolecarboxylic acid, 1-(9-fluorenyl)-, methyl ester
    • DTXSID50144488
    • Inchi: 1S/C18H14N2O2/c1-22-18(21)16-10-19-11-20(16)17-14-8-4-2-6-12(14)13-7-3-5-9-15(13)17/h2-11,17H,1H3
    • InChI Key: YKWQQLPCIIFCLH-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=CN=CN1C1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

  • Exact Mass: 290.10562
  • Monoisotopic Mass: 290.106
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 405
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 44.1Ų

Experimental Properties

  • Density: 1.28
  • Boiling Point: 524.1°C at 760 mmHg
  • Flash Point: 270.7°C
  • Refractive Index: 1.666
  • PSA: 44.12
  • LogP: 3.28780
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